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Compound of Interest

Compound Name: 2,4-Dibromopentanedioic acid

CAS No.: 3479-80-9

Cat. No.: B1347289

Get Quote

Executive Summary
2,4-Dibromopentanedioic acid (also known as 2,4-Dibromoglutaric acid) presents a dual-

hazard profile: it is a corrosive organic acid and a halogenated compound. Improper disposal

poses severe risks to laboratory plumbing (corrosion), personnel (chemical burns), and the

environment (persistent organic pollutants).

Immediate Directive:

NEVER dispose of this compound down the drain.

NEVER mix with non-halogenated solvents or strong bases.

ALWAYS segregate as "Halogenated Acidic Waste."

Chemical Profile & Hazard Assessment
Understanding the chemical nature of the waste is the first step in a self-validating safety

protocol.
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Property Data Disposal Implication

Chemical Name 2,4-Dibromopentanedioic acid N/A

CAS Number 5345-19-7 (isomers vary) Used for waste manifesting.[1]

Physical State Solid (Crystalline Powder)

Requires wide-mouth solid

waste containers; dust

inhalation risk.

Acidity (pKa) ~2.5 - 3.0 (Estimate)

Corrosive. Incompatible with

bases (exothermic

neutralization).

Halogen Content Bromine (Br)

Must be incinerated in facilities

equipped with scrubbers to

capture Hydrogen Bromide

(HBr) gas.

RCRA Status Characteristic (Corrosive)

Likely D002 (if aqueous);

managed as hazardous

chemical waste.

Disposal Decision Matrix
This workflow ensures you select the correct waste stream based on the physical state of the

material (pure solid vs. reaction mixture).
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Figure 1: Decision tree for segregating 2,4-Dibromopentanedioic acid waste. Note that

mixing halogenated compounds into non-halogenated streams contaminates the entire volume,
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significantly increasing disposal costs.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Spill
Debris)
Applicability: Expired reagents, contaminated weighing boats, spill cleanup materials.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

Why: Glass can break; narrow necks create dust clouds during transfer. HDPE is resistant

to organic acids.

Transfer:

Wear nitrile gloves, safety goggles, and a lab coat.

Transfer the solid gently to avoid generating dust.

Expert Tip: If the powder is fine, perform this transfer inside a fume hood to capture

potential irritant dust.

Labeling:

Affix a hazardous waste tag immediately.[2]

Chemical Name: "2,4-Dibromopentanedioic acid, solid."

Hazard Checkbox: Select "Corrosive" and "Toxic."

Constituents: 100% 2,4-Dibromopentanedioic acid.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors, extractions, or dissolved reagents.

Segregation (The Golden Rule):
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This compound contains Bromine.[2][3] Therefore, the entire solution must be classified as

Halogenated Waste.

Warning: Do not pour this into "Organic Solvents (Non-Halogenated)" carboys (e.g.,

acetone/ethanol waste). Even small amounts of halogens disrupt the fuel-blending

incineration process used for non-halogenated waste [1].

Compatibility Check:

Ensure the waste container does not contain strong bases (e.g., Sodium Hydroxide

waste). Mixing an acid with a base in a closed waste container can cause pressurization

and explosion.

Transfer:

Pour into the "Halogenated Organic Waste" carboy.

Use a funnel to prevent spills.

Cap the container tightly immediately after use.

Emergency Procedures: Spills
In the event of a benchtop spill of solid 2,4-Dibromopentanedioic acid:

Isolate: Alert nearby personnel.

PPE: Wear double nitrile gloves and N95 respirator (if dust is visible) or work in the hood.

Containment: Do not use water (spreads the acid).

Cleanup:

Cover the spill with a dry absorbent or a specific acid-neutralizing spill powder (e.g.,

sodium bicarbonate/sand mix).

Note: If using bicarbonate, expect bubbling (CO2 release). Wait for the reaction to cease.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.capotchem.cn/doc/viewmsds_7209-00-9.html
https://www.benchchem.com/product/b1347289/docs?utm_src=pdf-body#standard-operating-procedure-disposal-of-2-4-dibromopentanedioic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347289?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Scoop the resulting sludge/powder into a Solid Hazardous Waste container. Label

as "Spill Debris: 2,4-Dibromopentanedioic acid."

The "Why" behind the Protocol (Scientific Integrity)
Halogenated vs. Non-Halogenated Segregation
Why are we so strict about separating this brominated acid?

Incineration Chemistry: Non-halogenated solvents are often burned as fuel in cement kilns

(Fuel Blending). If halogens (Cl, Br, F) are present, combustion generates acid gases (HBr,

HCl).

Consequence: These gases corrode the kiln and are toxic. Halogenated waste must be sent

to specialized high-temperature incinerators equipped with acid gas scrubbers [2].

Cost: Disposing of halogenated waste is significantly more expensive. Contaminating a 20L

drum of acetone with 5g of dibromopentanedioic acid reclassifies the entire drum as

halogenated waste.

No In-Lab Neutralization
Why not just neutralize it and dump it?

Regulatory Violation: Under EPA RCRA regulations, treating hazardous waste

(neutralization) without a permit is generally prohibited unless it is part of the immediate

experimental process [3].

Safety: Neutralizing brominated organic acids can generate heat and unexpected

byproducts. It is safer to package it as acidic waste and let the licensed disposal facility

handle the treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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